Cas no 2097883-81-1 (5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine)

• Product Name: 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine
• CAS No: 2097883-81-1
• MF: C₁₁H₉ClN₆O₂
• MW: 292.681159734726
• CID: 5467513
• Update Time: 2025-05-24

5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine
• 5-chloro-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrimidin-2-amine

• Inchi： 1S/C11H9ClN6O2/c1-6-2-8(17-19-6)10-16-9(20-18-10)5-15-11-13-3-7(12)4-14-11/h2-4H,5H2,1H3,(H,13,14,15)
• InChI Key： LPUAEPUGQDBURZ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NCC1=NC(C2C=C(C)ON=2)=NO1

Computed Properties

• Exact Mass: 292.0475512 g/mol
• Monoisotopic Mass: 292.0475512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.68
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine

Introduction to 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine and Its Significance in Modern Chemical Biology

5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine, with the CAS number 2097883-81-1, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine is characterized by its complex arrangement of nitrogen-containing heterocycles. Specifically, it incorporates a pyrimidine core linked to a chloro-substituted amine group, which is further connected to a 1,2,4-triazole ring. This triazole ring is itself substituted with a 5-methylated 1,2 oxazole moiety, creating a multifaceted scaffold that is likely responsible for its distinctive chemical and biological properties.

Recent advancements in chemical biology have highlighted the importance of such structurally complex molecules in the development of novel therapeutic agents. The presence of multiple heterocyclic rings in 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-amine suggests potential interactions with various biological targets, including enzymes and receptors. These interactions are crucial for modulating biological pathways and have been extensively explored in the context of antiviral, anticancer, and anti-inflammatory therapies.

In particular, the oxazole and triazole rings are known for their ability to engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of small molecules towards their intended targets. The methyl group on the 5-position of the oxazole ring further contributes to the compound's structural diversity and may influence its pharmacokinetic properties.

The chloro-substituent on the pyrimidine ring is another key feature that merits attention. Chlorinated pyrimidines are commonly found in biologically active compounds due to their ability to improve metabolic stability and binding affinity. This substitution pattern has been widely exploited in the development of nucleoside analogs and other pharmacologically relevant molecules.

Current research in chemical biology has demonstrated that compounds with similar structural motifs to 5-chloro-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrimidin-2-aminese exhibit promising activities against various disease-related targets. For instance, studies have shown that derivatives of this class can inhibit enzymes involved in cancer cell proliferation and survival. Additionally, they have shown potential in modulating inflammatory pathways by interacting with specific signaling molecules.

The synthesis of 5-chloro-N-{[3-(5-methyl-l,2 oxazol-l3 yl)-l,l4 oxadiazol-S -yl]methyl}pyrimidin-l amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves a series of reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of 5-chloro-N-{[3-(5-methyl-l,l2 oxazol-l3 yl)-l,l4 oxadiazol-S -yl]methyl}pyrimidin-l amine with its target proteins. These studies provide valuable insights into how the compound interacts with biological systems at the molecular level and help guide further optimization efforts.

In conclusion, 5-chloro-N-{[3-(5-methyl-l,l2 oxazol-l3 yl)-l,l4 oxadiazol-S -yl]methyl}pyrimidin-l amine, CAS number2097883-l81-l, is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of chemical biology continues to advance, compounds like this are poised to play a crucial role in developing novel therapeutic strategies against various diseases.